molecular formula C8H7FN2O3 B14824300 5-Cyclopropoxy-3-fluoro-2-nitropyridine

5-Cyclopropoxy-3-fluoro-2-nitropyridine

Cat. No.: B14824300
M. Wt: 198.15 g/mol
InChI Key: BKYDJOFMUMRGMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-3-fluoro-2-nitropyridine is a substituted pyridine derivative featuring a cyclopropoxy group at position 5, a fluorine atom at position 3, and a nitro group at position 2. This compound belongs to the nitropyridine family, which is of significant interest in medicinal and agrochemical research due to the electron-withdrawing effects of the nitro group and the tunable reactivity imparted by substituents. Such structural features may impact solubility, metabolic stability, and binding affinity in biological systems .

Properties

Molecular Formula

C8H7FN2O3

Molecular Weight

198.15 g/mol

IUPAC Name

5-cyclopropyloxy-3-fluoro-2-nitropyridine

InChI

InChI=1S/C8H7FN2O3/c9-7-3-6(14-5-1-2-5)4-10-8(7)11(12)13/h3-5H,1-2H2

InChI Key

BKYDJOFMUMRGMU-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=C(N=C2)[N+](=O)[O-])F

Origin of Product

United States

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 5-cyclopropoxy-3-fluoro-2-nitropyridine, a comparative analysis with structurally analogous nitropyridines is provided below. Key differences in substituents, molecular formulas, and inferred properties are highlighted.

Table 1: Structural and Functional Comparison of Nitropyridine Derivatives

Compound Name Substituents (Position) Molecular Formula Similarity Score* Key Inferred Properties
5-Cyclopropoxy-3-fluoro-2-nitropyridine 5-O-C3H5, 3-F, 2-NO2 C8H7FN2O3 N/A High steric hindrance; moderate lipophilicity
5-Chloro-3-fluoro-2-nitropyridine 5-Cl, 3-F, 2-NO2 C5H2ClFNO2 0.80 Enhanced electrophilicity at C5; lower steric bulk
5-Chloro-3-methyl-2-nitropyridine 5-Cl, 3-CH3, 2-NO2 C6H5ClN2O2 0.88 Increased lipophilicity; reduced electronic withdrawal at C3
[65370-42-5] Undisclosed Undisclosed 0.89 Likely high structural similarity; properties inferred to align with nitropyridine trends

*Similarity scores (0–1) reflect structural overlap with the target compound, computed using cheminformatics tools .

Key Observations:

Substituent Effects on Reactivity: The cyclopropoxy group in the target compound introduces steric bulk compared to smaller substituents like chloro (Cl) or methyl (CH3). This may hinder nucleophilic attack at position 5, whereas 5-chloro analogs (e.g., C5H2ClFNO2) are more reactive in substitution reactions due to the polarizable Cl atom . This contrasts with 3-methyl analogs (e.g., C6H5ClN2O2), where the electron-donating methyl group reduces electronic withdrawal .

Physicochemical Properties :

  • The cyclopropoxy group likely increases lipophilicity (logP) compared to chloro or nitro-substituted analogs, favoring solubility in organic solvents.
  • Nitro group positioning : The nitro group at position 2 in all compared compounds creates a strong electron-withdrawing effect, directing electrophilic substitution to meta/para positions.

For instance, fluorophenyl-substituted nicotinic acid derivatives (e.g., 5-(2-fluorophenyl)-2-hydroxynicotinic acid) demonstrate bioactivity tied to fluorine’s metabolic stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.